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Compound of Interest

Compound Name: Primeverose

Cat. No.: B049699

For researchers and scientists in the fast-paced world of drug development, proper chemical
handling and disposal are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the proper disposal of Primeverose,
a disaccharide sugar utilized in various research applications. Adherence to these guidelines
will help safeguard personnel and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). Standard laboratory attire, including a lab coat, safety
goggles, and gloves, should be worn at all times when handling Primeverose. While not
classified as a hazardous substance, these precautions are a cornerstone of good laboratory
practice.

Quantitative Data Summary

For quick reference, the key chemical and physical properties of Primeverose are summarized
in the table below. This information is critical for understanding its behavior and ensuring safe
handling.
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Property Value

CAS Number 26531-85-1
Molecular Formula C11H20010
Molecular Weight 312.27 g/mol
Melting Point 209-210 °C

Soluble in water, methanol, and 80% alcohol.
Solubility Also soluble in Chloroform, Dichloromethane,
Ethyl Acetate, DMSO, and Acetone.[1]

Step-by-Step Disposal Procedures

The appropriate disposal method for Primeverose depends on its physical state—solid or in
solution. Always consult your institution's specific waste management protocols and local
regulations before proceeding.

Disposal of Solid Primeverose

» Waste Collection: Place solid Primeverose waste in a designated, clearly labeled, and
sealed container for non-hazardous solid chemical waste.

e Labeling: Ensure the container is labeled with the full chemical name ("Primeverose") and is
marked as "Non-Hazardous Waste."

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials.

» Final Disposal: Arrange for the collection of the waste container by your institution's
hazardous waste management service for final disposal.

Disposal of Primeverose Solutions

The high water solubility of Primeverose allows for disposal of dilute aqueous solutions via the
sanitary sewer system in many jurisdictions. However, it is imperative to verify this with your
local environmental health and safety (EHS) office.
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« Dilution: For small quantities of Primeverose solutions, dilute them with at least 20 parts
water.

» Neutralization (if applicable): If the solution contains acidic or basic components, neutralize it
to a pH between 6 and 8 before disposal.

» Drain Disposal: Slowly pour the diluted, neutral solution down the drain, followed by a
copious amount of running water to ensure it is thoroughly flushed from the plumbing
system.

» Restrictions: Do not dispose of solutions containing organic solvents or other hazardous
materials down the drain. These must be collected as hazardous liquid waste.

Experimental Protocols and Workflows

To ensure a clear and logical approach to the disposal of Primeverose, the following workflow
diagram outlines the decision-making process.
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Primeverose Disposal Workflow

By following these structured procedures and referencing the provided data and workflow,
laboratory professionals can confidently and safely manage the disposal of Primeverose,
contributing to a culture of safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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